Cas no 1219026-95-5 ((3R)-3-Isopropyl-3,4-dihydroquinoxalin-2(1H)-one)

• Product Name: (3R)-3-Isopropyl-3,4-dihydroquinoxalin-2(1H)-one
• CAS No: 1219026-95-5
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 4933970
• Update Time: 2026-02-27

(3R)-3-Isopropyl-3,4-dihydroquinoxalin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• (R)-3-Isopropyl-3,4-dihydroquinoxalin-2(1H)-one
• (3R)-3-ISOPROPYL-3,4-DIHYDROQUINOXALIN-2(1H)-ONE
• SBB042789
• STL186187
• (3R)-3-(methylethyl)-1,3,4-trihydroquinoxalin-2-one
• (3R)-3-propan-2-yl-3,4-dihydro-1H-quinoxalin-2-one
• (3R)-3-(propan-2-yl)-3,4-dihydroquinoxalin-2(1H)-one
• (3R)-3-Isopropyl-3,4-dihydroquinoxalin-2(1H)-one

• Inchi： 1S/C11H14N2O/c1-7(2)10-11(14)13-9-6-4-3-5-8(9)12-10/h3-7,10,12H,1-2H3,(H,13,14)/t10-/m1/s1
• InChI Key： KPOFXHDNGBIGTF-SNVBAGLBSA-N
• SMILES： O=C1[C@@H](C(C)C)NC2C=CC=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 2.3
• Topological Polar Surface Area: 41.1

Additional information on (3R)-3-Isopropyl-3,4-dihydroquinoxalin-2(1H)-one

Introduction to (3R)-3-Isopropyl-3,4-dihydroquinoxalin-2(1H)-one (CAS No. 1219026-95-5)

(3R)-3-Isopropyl-3,4-dihydroquinoxalin-2(1H)-one (CAS No. 1219026-95-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of quinoxaline derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of (3R)-3-Isopropyl-3,4-dihydroquinoxalin-2(1H)-one is characterized by a quinoxaline core with an isopropyl substituent at the 3-position. The presence of the isopropyl group imparts specific stereochemical properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. The compound's chirality, denoted by the (3R) configuration, is crucial for its interactions with biological targets and can significantly affect its efficacy and selectivity.

Recent studies have highlighted the potential of (3R)-3-Isopropyl-3,4-dihydroquinoxalin-2(1H)-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, (3R)-3-Isopropyl-3,4-dihydroquinoxalin-2(1H)-one has shown promising antiviral activity against several viral strains. Research conducted at the National Institutes of Health (NIH) demonstrated that this compound effectively inhibits the replication of influenza A virus by interfering with viral RNA synthesis. This finding suggests that (3R)-3-Isopropyl-3,4-dihydroquinoxalin-2(1H)-one could be developed as a novel antiviral agent to combat influenza and other viral infections.

The anticancer potential of (3R)-3-Isopropyl-3,4-dihydroquinoxalin-2(1H)-one has also been explored in preclinical studies. A study published in Cancer Research found that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism involves the activation of caspase-dependent pathways and the disruption of mitochondrial function. These findings indicate that (3R)-3-Isopropyl-3,4-dihydroquinoxalin-2(1H)-one may have therapeutic value in cancer treatment.

The pharmacokinetic profile of (3R)-3-Isopropyl-3,4-dihydroquinoxalin-2(1H)-one has been extensively studied to optimize its therapeutic use. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a relatively long half-life, which are desirable attributes for a drug candidate. Furthermore, the compound demonstrates low toxicity in animal models, suggesting a favorable safety profile.

The synthetic route for producing (3R)-3-Isopropyl-3,4-dihydroquinoxalin-2(1H)-one has been optimized to ensure high yield and purity. A multi-step synthesis involving cyclization reactions and chiral resolution techniques has been developed to produce this compound on a large scale. The process is scalable and cost-effective, making it suitable for industrial production.

In conclusion, (3R)-3-Isopropyl-3,4-dihydroquinoxalin-2(1H)-one (CAS No. 1219026-95-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory, antiviral, and anticancer properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.